Direct electrocatalytic conversion of crude syngas to ethylene via a multi-process coupled device†
EES Catalysis Pub Date: 2023-02-16 DOI: 10.1039/D3EY00005B
Abstract
Direct electrocatalytic conversion of crude syngas is an economical and ideal strategy for producing value-added ethylene without CO2 emission, which can directly use H2O instead of H2 as the clean hydrogen source at atmospheric pressure and room temperature. However, H2S impurities in the syngas inevitably poison the catalysts and the sluggish anodic oxygen evolution reaction induces substantial electricity losses, which largely hinder the overall efficiency of the electrolysis process. Herein, we developed an energy-saving carbon reduction multi-process coupled electrolysis device for the conversion of H2S-containing syngas, which not only realized a high faradaic efficiency (FE) of ethylene with the removal of H2S impurities but also increased the ratio of H2/CO in the residual syngas and reduced the total energy consumption of electrolysis. This “Four in One” device can typically remove 10% H2S from syngas and obtain an ethylene FE of up to 49.7%, which saves 46.5% energy as compared to the uncoupled device.
Recommended Literature
- [1] Ultrafast channel I and channel II charge generation processes at a nonfullerene donor–acceptor PTB7:PDI interface is crucial for its excellent photovoltaic performance†
- [2] Tuning the photodriven electron transport within the columnar perylenediimide stacks by changing the π-extent of the electron donors†
- [3] New challenges in fullerene chemistry
- [4] Progress in the mechanical modulation of cell functions in tissue engineering
- [5] Ancient pigment to treasure: Prussian blue as a cheap solid cyanide/nitrogen dual-source affording the high-yield syntheses of pricey endohedral clusterfullerenes†
- [6] Correction: Furin-instructed molecular self-assembly actuates endoplasmic reticulum stress-mediated apoptosis for cancer therapy
- [7] The co-reactant role during plasma enhanced atomic layer deposition of palladium†
- [8] Organic chemistry
- [9] Dietary patterns, uric acid levels, and hyperuricemia: a systematic review and meta-analysis†
- [10] Influence of fullerenol on hIAPP aggregation: amyloid inhibition and mechanistic aspects†
Journal Name：EES Catalysis
Research Products
-
CAS no.: 121343-59-7
-
CAS no.: 141807-57-0
